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1. Introduction to Methylene Urea (MU) Methylene Urea (MU) is a class of slow-release nitrogen

fertilizer produced by the controlled chemical reaction of urea with formaldehyde, resulting in a series of

methylene urea polymers of varying chain lengths (e.g., methylene diurea, dimethylene triurea, trimethylene

tetraurea) [1] [2]. The core principle of MU is its slow-release mechanism, which is primarily governed by

microbial decomposition in the soil, unlike quick-release fertilizers that are highly water-soluble [3] [2].

The length of the polymer chain directly influences the release rate; longer chains release nitrogen over a

more extended period [2]. This provides a steady, predictable nitrogen supply that aligns with plant uptake

needs, enhancing Nitrogen Use Efficiency (NUE) and mitigating environmental impacts such as nutrient

leaching and greenhouse gas emissions [4] [5].

2. Synthesis and Production Protocols

2.1. Liquid Methylene Urea Fertilizer Production This protocol is adapted from patent literature for

producing a stable liquid MU formulation [6].

Primary Materials: Urea, Formaldehyde solution, Triethanolamine, Phosphoric acid, Potassium
hydroxide, and Attapulgite clay.

Equipment: Reactor vessel with temperature control and stirring capability, pH meter.
Procedure:

Solution Preparation: Prepare separate 50% aqueous solutions of both urea and
formaldehyde.

Initial Reaction: Charge the urea solution into the reactor. With constant agitation, add the
formaldehyde solution.
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pH Adjustment and Reaction: Add phosphoric acid to the reaction mixture to lower the pH to

approximately 3.0. Maintain the temperature between 40°C and 50°C for a period of 1 to 4
hours. This acidic, low-temperature environment favors the formation of methylol ureas.

Neutralization and Stabilization: After the reaction period, add triethanolamine to raise the pH
to near neutrality (around 7.0). This step stabilizes the solution and prevents further

polymerization, which is crucial for maintaining a liquid product.
Final Formulation (Optional): To create a suspension fertilizer, attapulgite clay can be added

to the neutralized solution. The mixture is then milled to achieve a uniform suspension. Adding
a small amount of potassium hydroxide can further stabilize the suspension [6].

2.2. Solid Methylene Urea Granule Production This protocol outlines the industrial-scale production of

solid, granular MU fertilizers, as practiced by leading companies [1] [3].

Primary Materials: Urea, Formaldehyde.

Equipment: Controlled chemical reactor, Prilling tower or granulation unit, Drying oven.
Procedure:

Polymerization: Urea and formaldehyde are reacted under controlled conditions of
temperature, pH, and urea-to-formaldehyde (U:F) ratio. The U:F ratio is a critical parameter that

determines the distribution of short and long-chain polymers in the final product, thereby
controlling its release characteristics [1].

Granulation/Prilling: The molten MU reaction product is solidified into granules or "prills." This
is typically achieved in a prilling tower, where the molten mixture is sprayed and cooled, or in a

granulation unit [3].
Curing and Drying: The formed granules are dried to remove residual moisture and achieve

final product stability [1].

3. Key Characterization and Experimental Protocols

3.1. Chemical Characterization of MU Products

Fourier Transform Infrared (FTIR) Spectroscopy:
Purpose: To identify the functional groups and confirm the formation of methylene urea
polymers. The presence of characteristic bonds (e.g., C-N stretching) and the absence of free

urea peaks can be monitored [7].
Protocol: Prepare a KBr pellet containing a small amount of the solid MU sample. Acquire the

IR spectrum in the range of 4000-400 cm⁻¹. Compare the spectrum against reference spectra
of pure urea and formaldehyde to identify new bond formations [7].

Determination of Nitrogen Forms:
Purpose: To quantify the percentage of Water Insoluble Nitrogen (WIN), which is a key

indicator of the slow-release property of the fertilizer [3].
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Protocol: A known weight of the MU fertilizer is dissolved or suspended in water under

specified conditions. The insoluble fraction is separated, and the nitrogen content in this fraction
is determined using the Kjeldahl method or Dumas combustion. The WIN is expressed as a

percentage of the total nitrogen [3].

3.2. Release Kinetics and Efficacy Testing

Soil Column Leaching Experiment:

Purpose: To simulate and measure the nitrogen release profile of MU fertilizers under

conditions that mimic the field environment, including leaching potential [8].
Protocol:

Column Setup: Pack soil uniformly into a leaching column.
Fertilizer Application: Apply a known amount of MU fertilizer to the top of the soil

column.
Simulated Rainfall/Leaching: Apply a fixed volume of water at regular intervals (e.g.,

daily or weekly) to simulate rainfall.
Leachate Collection and Analysis: Collect the leachate from the bottom of the column

after each watering event. Analyze the leachate for urea-N, ammonium-N (NH₄⁺), and
nitrate-N (NO₃⁻) concentrations using colorimetric methods or a Visible

spectrophotometer [7] [8].
Data Modeling: Fit the cumulative release data to mathematical models to understand

the release mechanism.

Field Efficacy Trials:

Purpose: To evaluate the effect of MU fertilizers on crop yield, quality, and soil health under

real agricultural conditions [9].
Protocol: A two-year field study on a target crop (e.g., processing tomatoes) is recommended.

Experimental Design: Set up a randomized complete block design with treatments
including conventional urea, MU fertilizers, and an unfertilized control. Using ¹⁵N-labeled

fertilizers allows for precise tracking of fertilizer nitrogen uptake [9].
Data Collection: Monitor plant growth parameters, and at harvest, determine total yield

and quality. Analyze plant tissue for total nitrogen content to calculate Fertilizer Nitrogen
Use Efficiency (NUE) [9].

Soil Analysis: Post-harvest, analyze soil samples for residual nitrogen and microbial
biomass to assess long-term impacts [9].

4. Data Presentation and Analysis
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Table 1: Nitrogen Release Profile of MU vs. Conventional Urea in a Soil Column Study This data is

synthesized from a biochar-coated urea study, included here to illustrate a standard release profile and

modeling approach for slow-release fertilizers [8].

Fertilizer Type
Cumulative N
Release at 7 days

Cumulative N
Release at 21 days

Time for 75%
N Release

Best-Fit
Release Model

Conventional
Urea

~85% ~100% 9 days First-order

kinetics

Methylene Urea
(Ex.)

~25% ~75% 21 days Korsmeyer-

Peppas

Biochar-Coated
Urea

~40% ~100% 13 days Korsmeyer-

Peppas

Table 2: Agronomic Performance of MU in a Field Trial (Processing Tomatoes) This data is adapted

from a peer-reviewed study on processing tomatoes using MU [9].

Fertilizer
Treatment

Tomato Yield
(Tonne/Ha)

Fertilizer N Use Efficiency
(NUE)

Residual N in
Soil

Winter Fallow +
Urea

Baseline ~40% Baseline

Winter Fallow + MU Significantly Lower (Year
2)

~40% Higher

Cover Crop + MU No Significant Difference ~40% Higher

5. Release Kinetics Modeling and Mechanisms The release of nitrogen from slow-release fertilizers can be

modeled to understand the underlying mechanism. The Korsmeyer-Peppas model is often used, especially

for polymer-based systems [7] [8].

The model is expressed as: ( M_t / M_\infty = k t^n ) where:

( M_t / M_\infty ) is the fraction of nitrogen released at time t.
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k is the kinetic constant.

n is the release exponent, which indicates the release mechanism.

For matrix-based systems like MU, an n value of 0.5 suggests Fickian diffusion, where release is controlled

by the diffusion of water into and nitrogen out of the polymer matrix. As release progresses beyond 60%, the

mechanism may shift to a combination of diffusion and polymer degradation (hydrolysis) [7]. MATLAB

or other computational software can be used to perform nonlinear regression and determine the parameters k

and n from experimental data [10].

Experimental Workflow and Release Mechanism

The following diagram illustrates the complete workflow for developing and evaluating a methylene urea

slow-release fertilizer, from synthesis to field application.
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The core slow-release mechanism of methylene urea fertilizers involves both chemical structure and

biological activity, as shown below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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